Cas no 2172002-87-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid
• CAS No: 2172002-87-6
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6054642
• PubChem ID: 165875771
• Update Time: 2025-06-27

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-3-fluorobenzoic acid
• 2172002-87-6
• EN300-1509838

• Inchi： 1S/C27H25FN2O5/c1-16(25(31)30-24-11-10-17(26(32)33)14-23(24)28)12-13-29-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,16,22H,12-13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MPQCHITZAWDEKY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid: A Novel Compound with Potential in Targeted Therapeutic Applications

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid is a complex organic molecule characterized by its unique molecular framework and functional groups. This compound, with the CAS No. 2172002-87-6, represents a significant advancement in the field of medicinal chemistry due to its potential applications in drug discovery and biological research. The structural complexity of this molecule, which includes a fluorene ring, fluoro-substituted benzene ring, and amino acid derivatives, makes it a promising candidate for the development of novel therapeutic agents.

Fluorene ring is a key structural element in this compound, providing a rigid and hydrophobic scaffold that may enhance the compound's stability and bioavailability. The fluoro-substituted benzene ring introduces additional electronic effects, which can modulate the compound's interaction with biological targets. The amino acid derivatives present in the molecule, specifically the 2-methylbutanamido group, contribute to its potential as a peptidomimetic agent, enabling it to mimic the behavior of natural peptides while offering improved pharmacokinetic properties.

Recent studies have highlighted the importance of fluorine substitution in enhancing the biological activity of aromatic compounds. The 3-fluorobenzoic acid moiety in this molecule may confer unique properties, such as increased metabolic stability and enhanced binding affinity to specific receptors. These characteristics are particularly relevant in the context of drug development, where the ability to modulate receptor interactions is critical for therapeutic efficacy.

The methoxycarbonyl group attached to the fluoren-9-yl ring further contributes to the molecule's functional versatility. This group can participate in hydrogen bonding interactions, which are essential for the formation of stable complexes with target proteins. The combination of these structural elements suggests that this compound may have applications in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

Current research on fluorene-based compounds has focused on their potential as modulators of intracellular signaling pathways. The fluoren-9-yl moiety is known to exhibit unique photophysical properties, which could be exploited for the development of fluorescent probes or imaging agents. However, the presence of the fluoro-substituted benzene ring and amino acid derivatives may further expand the molecule's utility beyond traditional imaging applications.

The 2-methylbutanamido group in this compound is particularly noteworthy for its potential to enhance the molecule's solubility and permeability. These properties are critical for the delivery of therapeutic agents across biological membranes. The fluoro-substituted benzene ring may also play a role in modulating the compound's interactions with lipid bilayers, which could influence its cellular uptake and distribution.

Recent advances in medicinal chemistry have emphasized the importance of structure-activity relationship (SAR) studies in the development of novel therapeutics. The fluoren-9-yl ring, combined with the fluoro-substituted benzene ring and amino acid derivatives, provides a unique scaffold that could be optimized for specific therapeutic targets. This compound represents a valuable addition to the growing library of fluorene-based molecules with potential applications in drug discovery.

The fluoro-substituted benzene ring in this molecule may also contribute to its potential as a prodrug. Prodrug strategies are increasingly being explored in the development of more effective and less toxic therapeutic agents. The fluoren-3-yl group, with its unique electronic properties, could be modified to enhance the compound's reactivity under physiological conditions, thereby improving its therapeutic profile.

Studies on fluorene derivatives have also revealed their potential as inhibitors of specific enzymatic pathways. The methoxycarbonyl group in this compound may interact with key residues in target enzymes, modulating their activity and providing therapeutic benefits. The fluoro-substituted benzene ring could further enhance these interactions by stabilizing the enzyme-inhibitor complex.

The amino acid derivatives present in this molecule, particularly the 2-methylbutanamido group, may also play a role in its potential applications as a peptidomimetic agent. Peptidomimetics are increasingly being used in the development of drugs that target specific receptors or signaling pathways. The fluoren-9-yl ring could provide additional structural diversity, enabling the design of more effective and selective therapeutic agents.

Recent research has also highlighted the importance of fluorine substitution in enhancing the metabolic stability of aromatic compounds. The fluoro-substituted benzene ring in this molecule may reduce its susceptibility to enzymatic degradation, thereby improving its half-life in the body. This property is particularly relevant for the development of long-acting therapeutic agents.

The fluoren-9-yl ring in this compound is also of interest due to its potential as a bioconjugation site. Bioconjugation strategies are increasingly being used to enhance the targeting and delivery of therapeutic agents. The fluoro-substituted benzene ring and amino acid derivatives may provide additional opportunities for functionalization, enabling the development of more targeted and effective therapies.

Overall, the unique combination of structural elements in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-fluorobenzoic acid positions it as a promising candidate for further investigation in the field of medicinal chemistry. The fluoren-9-yl ring, fluoro-substituted benzene ring, and amino acid derivatives contribute to its potential applications in drug discovery and biological research, making it a valuable addition to the growing repertoire of fluorene-based compounds.